Cas no 94386-55-7 (2-oct-7-enylbutanedioic acid)

• Product Name: 2-oct-7-enylbutanedioic acid
• CAS No: 94386-55-7
• MF: C₁₂H₂₀O₄
• MW: 228.284804344177
• CID: 809395
• PubChem ID: 93867
• Update Time: 2025-04-19

2-oct-7-enylbutanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-oct-7-enylbutanedioic acid
• oct-7-enylsuccinic acid
• DTXSID40915568
• EINECS 305-277-4
• 2-(OCT-7-EN-1-YL)BUTANEDIOIC ACID
• NS00093013
• 94386-55-7
• 7-Octenylsuccinic acid

• Inchi： 1S/C12H20O4/c1-2-3-4-5-6-7-8-10(12(15)16)9-11(13)14/h2,10H,1,3-9H2,(H,13,14)(H,15,16)
• InChI Key： OFVPQIROYJTTQC-UHFFFAOYSA-N
• SMILES： OC(C(CC(=O)O)CCCCCCC=C)=O

Computed Properties

• Exact Mass: 228.136159
• Monoisotopic Mass: 228.136159
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6
• XLogP3: 2.9

Experimental Properties

• Density: 1.08
• Boiling Point: 272.6°Cat760mmHg
• Flash Point: 132.9°C
• Refractive Index: 1.483